Cas no 2227814-66-4 ((2S)-2-(4-methoxy-3-nitrophenyl)oxirane)

• Product Name: (2S)-2-(4-methoxy-3-nitrophenyl)oxirane
• CAS No: 2227814-66-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6470608
• PubChem ID: 165650439
• Update Time: 2025-06-08

(2S)-2-(4-methoxy-3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methoxy-3-nitrophenyl)oxirane
• 2227814-66-4
• EN300-1801440

• Inchi： 1S/C9H9NO4/c1-13-8-3-2-6(9-5-14-9)4-7(8)10(11)12/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： LGDCVSWKELZNPA-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Additional information on (2S)-2-(4-methoxy-3-nitrophenyl)oxirane

Comprehensive Overview of (2S)-2-(4-methoxy-3-nitrophenyl)oxirane (CAS No. 2227814-66-4)

(2S)-2-(4-methoxy-3-nitrophenyl)oxirane, with the CAS number 2227814-66-4, is a chiral epoxide compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its nitrophenyl and methoxy functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for designing asymmetric catalysts and chiral ligands, which are critical in enantioselective reactions.

The growing interest in (2S)-2-(4-methoxy-3-nitrophenyl)oxirane is partly due to its potential applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's role in atom-efficient reactions aligns with these trends. Additionally, its nitro group offers opportunities for further functionalization, making it a hotspot for drug discovery and material science innovations.

One of the most searched questions related to CAS 2227814-66-4 is its synthetic route and purity optimization. Laboratories worldwide are exploring scalable and cost-effective methods to produce this compound with high enantiomeric excess. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to validate its structural integrity, ensuring compliance with pharmaceutical standards.

Another trending topic linked to (2S)-2-(4-methoxy-3-nitrophenyl)oxirane is its utility in bioconjugation and proteomics. The compound's reactive epoxide ring enables selective binding with biomolecules, facilitating studies in targeted drug delivery and diagnostic imaging. This aligns with the rising demand for precision medicine solutions, where such intermediates play a pivotal role.

From an industrial perspective, the demand for chiral epoxides like 2227814-66-4 is driven by their use in flavor and fragrance industries. The compound's ability to impart stereochemical specificity makes it ideal for synthesizing natural product analogs. Moreover, its stability under various conditions ensures broad applicability in fine chemical manufacturing.

In summary, (2S)-2-(4-methoxy-3-nitrophenyl)oxirane (CAS 2227814-66-4) is a multifaceted compound with expanding relevance in academic research and industrial applications. Its integration into cutting-edge technologies and alignment with sustainability goals underscore its importance in modern chemistry. As exploration continues, this compound is poised to unlock new possibilities in molecular design and functional materials.